Pharmacological potential of xanthone derivative CAS 24562-58-1
Pharmacological potential of xanthone derivative CAS 24562-58-1
An In-Depth Technical Guide to the Pharmacological Potential of α-Mangostin (CAS: 6147-11-1)
Introduction: Unveiling the Potential of a Prominent Xanthone
α-Mangostin, a naturally occurring xanthone derivative with the CAS number 6147-11-1, is the principal bioactive compound isolated from the pericarp of the mangosteen fruit (Garcinia mangostana)[1][2][3]. This molecule has garnered significant scientific interest due to its extensive pharmacological activities, including potent anticancer, anti-inflammatory, antioxidant, antimicrobial, and neuroprotective properties[2][4][5][6][7]. This technical guide provides a comprehensive overview of the pharmacological landscape of α-mangostin, delving into its mechanisms of action, and presenting detailed experimental protocols for its investigation. The multifaceted nature of α-mangostin's bioactivity positions it as a promising candidate for further drug development and therapeutic application[2][8].
Chemical and Physical Properties of α-Mangostin
| Property | Value | Source |
| CAS Number | 6147-11-1 | [9][10][11][12] |
| Molecular Formula | C24H26O6 | [9][12] |
| Molecular Weight | 410.46 g/mol | [9][11] |
| IUPAC Name | 1,3,6-trihydroxy-7-methoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one | [12] |
| Synonyms | α-MG, NSC 27593, NSC 139154 | [9][10] |
| Appearance | Faint yellow to yellow powder/crystal | [12] |
| Purity | ≥98% (HPLC) available commercially | [9] |
Part 1: The Anticancer Potential of α-Mangostin: A Multi-faceted Approach
α-Mangostin has demonstrated significant anticancer activity across a wide range of cancer cell lines through various mechanisms, including the induction of apoptosis, inhibition of cell proliferation and metastasis, and modulation of key signaling pathways[1][8].
Induction of Apoptosis
A primary mechanism of α-mangostin's anticancer effect is the induction of programmed cell death, or apoptosis. This is achieved through both intrinsic (mitochondrial) and extrinsic pathways.
Mitochondrial Pathway Activation:
α-Mangostin has been shown to disrupt the mitochondrial membrane potential, leading to the release of cytochrome c into the cytosol[13][14]. This, in turn, activates a cascade of caspases, including caspase-9 and the executioner caspase-3, ultimately leading to apoptosis[1][13][14]. The process is also regulated by the modulation of the Bcl-2 family of proteins, with an observed increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2[1][13].
Signaling Pathway Modulation:
Several key signaling pathways are implicated in α-mangostin-induced apoptosis:
-
PI3K/Akt Pathway: α-Mangostin has been observed to suppress the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation. Inhibition of this pathway contributes to the pro-apoptotic effects of α-mangostin in breast and pancreatic cancer cells[1][15].
-
MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is another critical regulator of cell fate. α-Mangostin has been shown to downregulate the pro-survival ERK1/2 signaling while upregulating the pro-apoptotic p38 and JNK signaling pathways in breast cancer cells[1][14].
-
ROS-Mediated Apoptosis: α-Mangostin can induce the production of reactive oxygen species (ROS) in cancer cells. This increase in oxidative stress can trigger the activation of apoptosis signal-regulating kinase 1 (ASK1), which in turn activates the p38 MAPK pathway, leading to apoptosis in cervical cancer cells[13].
Caption: ROS-mediated apoptotic pathway induced by α-mangostin.
Inhibition of Cell Proliferation and Metastasis
α-Mangostin effectively inhibits the proliferation of various cancer cells by inducing cell cycle arrest, often at the G1 or S and G2/M phases[8][15]. This is associated with the downregulation of key cell cycle regulators like cyclin D1[15].
Furthermore, α-mangostin has been shown to suppress cancer cell invasion and metastasis by downregulating the expression and activity of matrix metalloproteinases (MMPs), such as MMP-2 and MMP-9, which are crucial for the degradation of the extracellular matrix[1][15].
Experimental Protocol: In Vitro Anticancer Activity Assessment
1.3.1. Cell Viability Assay (MTT Assay)
This protocol assesses the cytotoxic effect of α-mangostin on cancer cells.
Materials:
-
Cancer cell line of interest (e.g., MDA-MB-231 breast cancer cells)
-
DMEM or appropriate cell culture medium with 10% FBS
-
α-Mangostin (dissolved in DMSO)
-
96-well plates
-
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
-
Isopropanol or DMSO
Procedure:
-
Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.[15]
-
Treat the cells with various concentrations of α-mangostin (e.g., 0, 5, 10, 20, 40 µM) for 24 or 48 hours.[13][15]
-
Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[13][15]
-
Remove the medium and add 100 µL of isopropanol or DMSO to dissolve the formazan crystals.[13]
-
Measure the absorbance at 570 nm using a microplate reader.[13]
-
Calculate cell viability as a percentage of the control (untreated) cells.
1.3.2. Apoptosis Analysis (Annexin V-FITC/PI Staining)
This flow cytometry-based assay quantifies the extent of apoptosis induced by α-mangostin.
Materials:
-
Cancer cells treated with α-mangostin
-
Annexin V-FITC Apoptosis Detection Kit
-
Flow cytometer
Procedure:
-
Treat cells with desired concentrations of α-mangostin for 24 hours.[13]
-
Harvest the cells by trypsinization and wash with cold PBS.
-
Resuspend the cells in 1X binding buffer provided in the kit.
-
Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.[13]
-
Analyze the cells using a flow cytometer within one hour.[13]
-
Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).
Caption: Workflow for in vitro anticancer evaluation of α-mangostin.
Part 2: Anti-inflammatory Properties of α-Mangostin
Chronic inflammation is a key driver of many diseases. α-Mangostin exhibits potent anti-inflammatory effects by modulating various inflammatory mediators and signaling pathways[4][16][17].
Mechanism of Anti-inflammatory Action
α-Mangostin's anti-inflammatory properties are attributed to its ability to:
-
Inhibit Pro-inflammatory Cytokines: It significantly reduces the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages[2][18].
-
Suppress Inflammatory Enzymes: α-Mangostin inhibits the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes that produce key inflammatory mediators[18][19].
-
Modulate NF-κB and MAPK Pathways: It suppresses the activation of the NF-κB signaling pathway, a master regulator of inflammation, and modulates the MAPK pathway in inflammatory conditions[17][18].
Experimental Protocol: In Vivo Anti-inflammatory Activity
2.2.1. Carrageenan-Induced Paw Edema in Rodents
This is a classic model for evaluating acute inflammation.
Materials:
-
Wistar rats or Swiss albino mice
-
α-Mangostin suspension (in a suitable vehicle like 0.5% carboxymethyl cellulose)
-
Carrageenan solution (1% in saline)
-
Indomethacin or Diclofenac sodium (positive control)
-
Pletysmometer
Procedure:
-
Fast the animals overnight with free access to water.
-
Administer α-mangostin orally at different doses (e.g., 50, 100 mg/kg). Administer the vehicle to the control group and the standard anti-inflammatory drug to the positive control group.[20]
-
After one hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.[20][21]
-
Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.[21]
-
Calculate the percentage of inhibition of edema for each group compared to the control group.
Part 3: Antioxidant Capacity of α-Mangostin
α-Mangostin is a powerful antioxidant, capable of neutralizing harmful free radicals and reducing oxidative stress, which is implicated in numerous chronic diseases[2][4][22].
Mechanisms of Antioxidant Activity
The antioxidant effects of α-mangostin are linked to its chemical structure, which allows it to donate electrons and scavenge free radicals. It has been shown to be effective in various antioxidant assays[2][22].
Experimental Protocol: In Vitro Antioxidant Assays
3.2.1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay
This assay measures the ability of α-mangostin to scavenge the stable DPPH free radical.
Materials:
-
α-Mangostin solution (in methanol or ethanol)
-
DPPH solution (in methanol or ethanol)
-
Ascorbic acid or Trolox (positive control)
-
Spectrophotometer
Procedure:
-
Prepare different concentrations of α-mangostin.
-
Mix the α-mangostin solution with the DPPH solution.
-
Incubate the mixture in the dark at room temperature for 30 minutes.[2]
-
Measure the absorbance at 517 nm.
-
Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).[2]
3.2.2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay
This assay is another common method to evaluate antioxidant capacity.
Materials:
-
α-Mangostin solution
-
ABTS radical cation solution (pre-generated by reacting ABTS with potassium persulfate)
-
Ascorbic acid or Trolox (positive control)
-
Spectrophotometer
Procedure:
-
Prepare different concentrations of α-mangostin.
-
Add the α-mangostin solution to the ABTS radical cation solution.
-
Incubate for a specific time (e.g., 6 minutes) at room temperature.[2]
-
Measure the absorbance at 734 nm.
-
Calculate the percentage of ABTS radical scavenging activity and the IC50 value.[2]
Conclusion and Future Directions
α-Mangostin, a xanthone derivative from the mangosteen fruit, exhibits a remarkable spectrum of pharmacological activities, with its anticancer, anti-inflammatory, and antioxidant properties being particularly well-documented. Its ability to modulate multiple cellular targets and signaling pathways underscores its therapeutic potential. While preclinical studies are highly promising, further research is warranted to fully elucidate its mechanisms of action, improve its bioavailability, and conduct rigorous clinical trials to translate its potential into effective therapeutic strategies for a range of human diseases.
References
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- Various Authors. (2023). Alpha-Mangostin as an Antiviral Candidate: A Mini Review. Journal of Medicinal and Chemical Sciences.
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